Cas no 19240-41-6 (Ac-Phe-Trp-OH)

• Product Name: Ac-Phe-Trp-OH
• CAS No: 19240-41-6
• MF: C₂₂H₂₃N₃O₄
• MW: 393.435725450516
• CID: 123433
• PubChem ID: 7009656
• Update Time: 2025-06-07

Ac-Phe-Trp-OH Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan,N-(N-acetyl-L-phenylalanyl)- (9CI)
• Ac-Phe-Trp-OH
• N-ACETYL-L-PHE-TRP
• (2S)-2-[[(2S)-2-acetamido-3-phenylpropanoyl]amino]-3-(1H-indol-3-yl)propanoic acid
• (S)-2-((S)-2-acetamido-3-phenylpropanamido)-3-(1H-indol-3-yl)propanoic acid
• 19240-41-6
• Acetyl-L-phenylalanyl-L-tryptophan

• Inchi： 1S/C22H23N3O4/c1-14(26)24-19(11-15-7-3-2-4-8-15)21(27)25-20(22(28)29)12-16-13-23-18-10-6-5-9-17(16)18/h2-10,13,19-20,23H,11-12H2,1H3,(H,24,26)(H,25,27)(H,28,29)/t19-,20-/m0/s1
• InChI Key： IFQOQFHEONRKLI-PMACEKPBSA-N
• SMILES： O=C([C@H](CC1C=CC=CC=1)NC(C)=O)N[C@H](C(=O)O)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 393.16900
• Monoisotopic Mass: 393.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 111A^2

Experimental Properties

• PSA: 111.29000
• LogP: 2.80900

Ac-Phe-Trp-OH Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Ac-Phe-Trp-OH

L-Tryptophan,N-(N-acetyl-L-phenylalanyl)-(9CI): A Comprehensive Overview

The compound L-Tryptophan,N-(N-acetyl-L-phenylalanyl)-(9CI), also known by its CAS registry number 19240-41-6, is a specialized amino acid derivative that has garnered significant attention in the field of biomedical research. This compound belongs to the class of modified amino acids, which are known for their diverse applications in pharmacology, biochemistry, and biotechnology. The unique structure of this compound, featuring an N-acetyl-L-phenylalanyl group, makes it a valuable tool in studies related to peptide synthesis, enzyme inhibition, and protein modification.

Over the past decade, there has been a growing interest in amino acid derivatives due to their potential as therapeutic agents. The L-Tryptophan moiety in this compound serves as a key functional group, providing a scaffold for various biochemical interactions. The N-acetyl-L-phenylalanyl group, on the other hand, adds an additional layer of complexity by introducing stereochemical properties and peptide-like interactions. These features make this compound particularly suitable for research in drug delivery systems and targeted therapy.

Recent studies have highlighted the importance of post-translational modifications (PTMs) in protein function and disease pathogenesis. The N-acetyl-L-phenylalanyl group in this compound mimics certain PTMs, such as acetylation, which is known to regulate protein stability and activity. This structural similarity has led researchers to explore the potential of this compound in disease modeling and precision medicine.

In terms of pharmacokinetics, L-Tryptophan,N-(N-acetyl-L-phenylalanyl)-(9CI) exhibits favorable bioavailability and metabolic stability, making it a promising candidate for oral administration. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, which is a critical attribute for drugs targeting central nervous system disorders.

One of the most exciting developments in this field is the use of machine learning and artificial intelligence to predict the biochemical properties of compounds like L-Tryptophan,N-(N-acetyl-L-phenylalanyl)-(9CI). These tools have enabled researchers to identify potential off-target effects and optimize therapeutic indices, thereby accelerating the drug discovery process.

Furthermore, this compound has shown promise in cancer research, particularly in the context of targeted therapy. Its ability to modulate signaling pathways involved in cell proliferation and apoptosis makes it a valuable tool for developing anticancer agents. Recent advancements in nanotechnology have also opened new avenues for using this compound in drug delivery systems, where its biocompatibility and targeting capabilities are highly advantageous.

Another area of active research is the use of L-Tryptophan,N-(N-acetyl-L-phenylalanyl)-(9CI) in neurodegenerative disorders. Studies have demonstrated its potential to modulate neuroinflammation and oxidative stress, which are key factors in diseases such as Alzheimer's and Parkinson's. The compound's ability to interact with receptor systems in the brain makes it a valuable candidate for neuroprotective agents.

Despite its promising potential, further research is needed to fully understand the mechanism of action of L-Tryptophan,N-(N-acetyl-L-phenylalanyl)-(9CI). Ongoing studies are focused on elucidating its enzymatic kinetics, metabolic fate, and long-term toxicity in various biological systems. These investigations will be critical in determining the compound's suitability for clinical applications.

In conclusion, L-Tryptophan,N-(N-acetyl-L-phenylalanyl)-(9CI) (CAS No. 19240-41-6) represents a significant advancement in the field of biomedical science. Its unique structure, coupled with its versatile biological properties, positions it as a valuable tool for researchers and clinicians alike. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the development of novel therapies for a wide range of diseases.